Cas no 2344680-64-2 (2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid;dihydrochloride
• CAS No: 2344680-64-2
• MF: C₈H₁₂Cl₂N₂O₂S
• MW: 271.164078712463
• CID: 5928753
• PubChem ID: 139022716
• Update Time: 2025-08-05

2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid dihydrochloride
• EN300-7425413
• 2344680-64-2
• 2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid;dihydrochloride

• Inchi： 1S/C8H10N2O2S.2ClH/c9-7(8(11)12)2-5-1-6(13)4-10-3-5;;/h1,3-4,7,13H,2,9H2,(H,11,12);2*1H
• InChI Key： JZKKLIIMGTWAQS-UHFFFAOYSA-N
• SMILES： Cl.Cl.SC1=CN=CC(=C1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 269.9996542g/mol
• Monoisotopic Mass: 269.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid;dihydrochloride

Introduction to 2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride (CAS No: 2344680-64-2)

2-Amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride, identified by its CAS number 2344680-64-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of both amino and sulfanyl functional groups, contribute to its unique chemical properties and potential applications in drug design.

The molecular structure of 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride consists of a propanoic acid backbone substituted with a 5-sulfanylpyridine moiety at the third carbon position. This arrangement creates a molecule with both basic and acidic properties, which can be exploited for various pharmacological purposes. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation in pharmaceutical applications.

In recent years, there has been growing interest in exploring the therapeutic potential of sulfanyl-containing heterocyclic compounds. The pyridine ring, particularly when functionalized with sulfur atoms, has been shown to interact with biological targets in novel ways. This has led to the investigation of such compounds as potential candidates for treating a variety of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

One of the most compelling aspects of 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride is its ability to modulate enzyme activity. Preliminary studies have suggested that this compound may interact with enzymes involved in metabolic pathways that are relevant to several diseases. For instance, it has been hypothesized that the sulfanyl group could participate in redox reactions, which are critical for cellular signaling and homeostasis. This property makes it an attractive candidate for further investigation as a potential therapeutic agent.

The dihydrochloride salt form of this compound also offers advantages in terms of pharmacokinetics. The chloride ions can help stabilize the molecule in solution, improving its bioavailability and reducing degradation during storage or transport. This is particularly important for pharmaceutical applications where maintaining the integrity of the active ingredient is crucial.

Current research in the field is focusing on understanding the mechanism of action of 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride at a molecular level. Advanced spectroscopic techniques and computational methods are being employed to elucidate how this compound interacts with biological targets such as proteins and nucleic acids. These studies aim to provide insights into its potential therapeutic effects and identify any possible side effects or toxicities.

One area of particular interest is the compound's interaction with enzymes that play a role in inflammation. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By targeting key inflammatory pathways, 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride could potentially offer a new approach to managing these conditions without the side effects associated with traditional anti-inflammatory drugs.

In addition to its anti-inflammatory potential, this compound has also shown promise in preliminary studies related to antimicrobial activity. The sulfanyl group on the pyridine ring may disrupt bacterial cell membranes or interfere with essential metabolic processes, leading to cell death. This makes it an interesting candidate for developing new antibiotics or antifungal agents, especially in light of the growing problem of antibiotic resistance.

The synthesis of 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride represents another area of active research. Chemists are exploring efficient synthetic routes that minimize waste and maximize yield while maintaining high purity standards. These efforts are crucial for ensuring that sufficient quantities of the compound can be produced for both laboratory studies and eventual clinical trials.

The future prospects for 2-amino-3-(5-sulfanylpyridin-3-yl)propanoic acid; dihydrochloride are bright, with ongoing research aimed at uncovering its full therapeutic potential. As more data becomes available about its biological activities and mechanisms of action, it is likely that this compound will emerge as a valuable tool in the fight against various diseases. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into effective treatments for patients worldwide.